Professor King-Chuen Lin (1953–2022): A visionary chemist, a role model of persistent scientist, and an inspiring mentor, who dedicated his fruitful research career to chemical dynamics, analytical spectroscopy, biophysical instrumentation, and nanomaterials. Professor King-Chuen Lin hailed from Kaohsiung, a bustling port city in southern Taiwan. Upon graduation from the esteemed Provincial Kaohsiung High School, he achieved an impressive ranking in the national university entrance examination to enter National Taiwan University (NTU), the premier institution of higher education in Taiwan. In 1975, he earned a Bachelor of Science degree in Chemistry from NTU. Following his mandatory military service, Prof. Lin set his sights on Michigan State University, where he pursued his doctoral studies. Under the guidance of Professor Stanley Crouch, he completed his Ph.D. in Chemistry (with a focus on Physical and Analytical Chemistry) in 1982. Afterward, he embarked on a post-doctoral training experience at Cornell University. In 1984, Prof. Lin returned to his beloved alma mater in Taiwan and joined the Department of Chemistry at NTU, as a faculty member with a joint appointment in the Institute of Atomic and Molecular Sciences (IAMS), Academia Sinica, the preeminent academic research institution in Taiwan directly responsible to the Presidential Office. He was soon promoted to the position of full professor in 1988. In 2006, he was honored with the esteemed title of Distinguished Professor at NTU. Prof. Lin had a distinguished career spanning almost 30 years at NTU and Academia Sinica, establishing himself as a renowned scholar. He received numerous accolades, including prestigious recognitions such as the Distinguished Research Award and Distinguished Research Fellowship from the National Science Council before 2002. In subsequent years, he was honored with the Academic Award from the Chemical Society Located in Taipei (2009) and the Academic Award from the Ministry of Education (2014), further solidifying his reputation as an esteemed chemistry scholar. In 2018, Professor Lin was the recipient of the R.B. Bernstein Award in Stereodynamics (Switzerland), recognizing his outstanding contributions to the field. The following year, he received the highest academic honor in Taiwan, the National Chair Award, from the Ministry of Education in 2019. These prestigious awards and honors underscore Professor Lin's exceptional standing in academia. Prof. Lin, a visionary and productive chemist, demonstrated a remarkable breadth of research interests spanning multiple fields, including chemical dynamics, analytical spectroscopy, biophysical instrumentation, and nanomaterials. His mentorship extended to numerous young chemists across the globe, including graduate students, post-doctoral fellows, and collaborators. Prof. Lin dedicated tireless efforts to various research projects and provided enthusiastic guidance to approximately 20 doctoral students and over 100 master's students, ensuring their successful completion of their graduate studies.

A highly active and stable composite photocatalyst which can be used in practical environmental remediation was developed.

A novel fluorescent composite anti-corrosion coating was prepared, which could simultaneously indicate corrosion sites and corrosion degree according to change of fluorescence intensity.

In this study, mesoporous bioactive glass (MBG) has been synthesized using a natural material, diatom. Then, the surface morphology, such as pore size and dimension, was observed by transmission electron microscope. The physical properties of MBG were quantitatively analyzed by X-ray diffraction. Thermal properties were analyzed by thermogravimetric analysis. The cytotoxicity test was carried out by the MTT (3-[4,5-dimethylthaizol-2-yl]-2,5-diphenyltetrazolium bromide) assay to ensure biocompatibility. After that, MBG was mixed with gelatin to synthesize nanofiber matrix by an electrospinning process. The growth factors of platelet-rich plasma have been activated by ethyl(dimethylaminopropyl) carbodiimide/N-hydroxysuccinimide grafting on the surface of nanofiber matrix. Nanofiber structure of MBG has been observed by scanning electron microscope. In vivo biocompatibility and the situation of bone healing were analyzed by animal experiment; the histology result was observation by H&E and Masson's trichrome staining. The results show that the MBG has no residue of organic matter, pore size was around 10 nm. MBG nanofiber matrix can significantly improve the bone healing compared with control group (without MBG nanofiber matrix). In general, MBG nanofiber matrix can significantly enhance bone-tendon healing and has great potential to be applied in the orthopedic field.

In this study, a hydrostable Z-scheme Ag/CsPbBr3/Bi2WO6 photocatalyst was designed and fabricated for the degradation of Rhodamine B (RhB). The structural instability of CsPbX3 perovskites in water is one of the main obstacles that restrict their practical application in photocatalytic wastewater treatment. The photocatalyst was prepared in three steps: passivation of CsPbBr3 nanocrystals (NCs) with 3-mercaptopropionic acid (MPA), construction of a heterojunction between MPA-passivated CsPbBr3 NCs and Bi2WO6 ultrathin nanosheets, and doping Ag nanoparticles as charge mediators in the heterojunction. The as-obtained 5%Ag/20%CsPbBr3/Bi2WO6 exhibits good stability and excellent photocatalytic activity. The degradation rate is 93.9% in 120 min, which is 4.41 times than that of Bi2WO6.

The crystal structure of an orthorhombic YMn0.5Fe0.5O3 (010) (YMFO) epitaxial films on YAlO3(010) substrate was studied using X-ray diffraction, X-ray absorption spectroscopy, and anomalous X-ray diffraction techniques. Due to the utmost similar scattering factors of Mn and Fe atoms, it is hard to distinguish them at specific sites of the unit cell from the variations in the diffraction peak intensity. Therefore, anomalous X-ray scattering was used to determine the order or disorder structure of YMFO films. To estimate the order parameter of the YMFO film, the incident X-ray energies have been scanned around the Mn K-edge and Fe K-edge, resulting in enhanced diffraction intensities of the forbidden YMFO (010) peak by 15–20 times, respectively. This in turn revealed that YMFO films have a partially ordered structure of about 40 ± 10% in the epitaxially grown thin film.

In this paper, we present a model of potential energy surface for the H2OHCl system, consisting in the exact transformation of quantum chemical input data related to a minimal number of significant configurations. Both molecules are assumed as rigid. The interaction potential is given by an expansion in real spherical harmonics depending on the distance between the two centers of mass of the molecules and on four angles that define their mutual orientation. The main target of this work is the construction of a model of potential energy surface that requires a limited number of single energy points, which is suitable for applications to classical and quantum molecular dynamics simulations, permitting interpolation and further implementation of different sets of input data.

Copper is the third most abundant essential transition metal ion in the human body. It's responsible for important activities in many living things, but excessive intake of Cu2+ can lead to a range of diseases. A colorimetric and turn-off fluorescent probe (E)-2-(5-(benzothiazol-2-yl)-2-(diethylamino)-4-hydroxybenzylidene)-N-phenylhydrazine-1-carbothioamide (ZTR) was designed and synthesized by thiosemicarbazone Schiff base as a specific complexes site strategy to achieve highly specific Cu2+ detection. The fluorescence of the probe ZTR solution fell dramatically when Cu2+ was added, and its appearance changed from dazzling blue to nearly colorless. The simple structure and readily available fluorescent probe provide a novel approach for the quantitative detection of Cu2+ in the linear range from 0 to 0.12 μM, with a detection limit down to 16 nM, and with high selectivity for Cu2+ over 15 other metal ions. Job’s plot analysis showed that probe ZTR and Cu2+ formed a 1:1 coordination complex. In addition, because of its low detection limits and fast response time, the created fluorescent molecule was effectively used to study the target ions on test paper strips and in water samples.))

The rapid detection and efficient properties of surface-enhanced Raman scattering (SERS) have been widely exploited in food safety.

In this study, a series of phase change composites were developed. Phase change materials (PCMs) are substances with a high heat of fusion, thereby possessing great potential for solar thermal storage. However, their disadvantages, such as low thermal conductivity, phase separation, and supercooling, limit their further applications.